Cas no 2411307-54-3 (Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]-
• CAS No: 2411307-54-3
• MF: C₁₄H₁₇Cl₂FN₂O
• MW: 319.201985120773
• CID: 5223725
• Update Time: 2025-08-01

Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C14H17Cl2FN2O/c15-8-13(20)18-9-12(19-6-1-2-7-19)14-10(16)4-3-5-11(14)17/h3-5,12H,1-2,6-9H2,(H,18,20)
• InChI Key： ZBNOMHROYUVRPN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=C(F)C=CC=C1Cl)N1CCCC1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]-

Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl]

Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl], also known by its CAS registry number CAS No. 2411307-54-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its acetamide functional group and a substituted ethyl chain containing a pyrrolidine ring and a chloro-fluorophenyl group. Its structure makes it a potential candidate for applications in drug design, material science, and advanced chemical synthesis.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic acyl substitution and nucleophilic aromatic substitution. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high yields and selectivity. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations in the synthesis pathway. These methods not only enhance the scalability of the process but also align with the principles of green chemistry by minimizing waste and reducing energy consumption.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that similar acetamide derivatives exhibit anti-inflammatory, antitumor, and neuroprotective properties. The presence of electron-withdrawing groups like chlorine and fluorine on the aromatic ring may influence the compound's pharmacokinetic profile, making it a promising lead for drug discovery programs targeting specific therapeutic areas. For instance, preliminary in vitro assays suggest that this compound could modulate key signaling pathways involved in inflammation and apoptosis.

In addition to its biological applications, this compound has shown promise in materials science. Its rigid structure and functional groups make it suitable for use as a building block in polymer chemistry or as a precursor for advanced materials with tailored properties. Researchers have investigated its potential as a monomer in step-growth polymerization reactions, where it could contribute to the development of high-performance polymers with applications in electronics and optoelectronics.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecotoxicological effects of such compounds becomes crucial. Recent studies using computational chemistry tools have predicted that this compound may undergo hydrolytic degradation under specific environmental conditions, reducing its persistence in ecosystems. These findings highlight the importance of designing chemicals with inherent biodegradability to minimize their ecological footprint.

In conclusion, Acetamide, 2-chloro-N-[2-(2-chloro-6-fluorophenyl)-2-(1-pyrrolidinyl)ethyl] (CAS No. 2411307-54-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable asset for future research and development efforts.